2-(3-Nitrothiophen-2-yl)-1,3-dioxolane

• Molecular Formula: C7H7NO4S
• Molecular Weight: 201.2g/mol
• IUPAC Name: 2-(3-nitrothiophen-2-yl)-1,3-dioxolane
• InChI: InChI=1S/C7H7NO4S/c9-8(10)5-1-4-13-6(5)7-11-2-3-12-7/h1,4,7H,2-3H2
• InChI Key: RFWBYJFORLREPY-UHFFFAOYSA-N
• SMILES: C1COC(O1)C2=C(C=CS2)[N+](=O)[O-]

Description

2-(3-Nitrothiophen-2-yl)-1,3-dioxolane is a heterocyclic compound featuring a 1,3-dioxolane ring fused to a thiophene moiety substituted with a nitro group at the 3-position.

Comparison with Similar Compounds

Structural Analogs and Key Differences

a) 2-(3-Nitrophenyl)-1,3-dioxolane

• Structure : Replaces the thiophene ring with a nitro-substituted phenyl group.
• Molecular Weight : 195.17 g/mol (vs. ~209.22 g/mol estimated for the thiophene analog, assuming similar substituents) .
• Hazards : Classified with hazard statements H315 (skin irritation), H319 (eye irritation), and H335 (respiratory irritation) due to nitro group reactivity .
• Applications : Likely used as an intermediate in organic synthesis or polymer chemistry, analogous to nitrophenyl derivatives in photolabile protecting groups .

b) 2-(2-Thienyl)-1,3-dioxolane

• Structure : Lacks the nitro group on the thiophene ring.
• Molecular Weight : 156.20 g/mol .
• Hazards: No significant hazards reported, indicating reduced reactivity compared to nitro-substituted analogs .
• Applications: Potential use in materials science due to thiophene’s conductive properties, though unmodified dioxolane-thiophene systems may lack the nitro group’s synthetic versatility .

c) 4,5-Bis(2-nitrophenyl)-1,3-dioxolane

• Structure : Features two nitro-phenyl substituents on the dioxolane ring.
• Reactivity : Increased steric hindrance and electron-withdrawing effects may enhance stability in acidic conditions or polymerization reactions, as seen in poly(1,3-dioxolane) systems .

Key Observations:

• Aromatic Ring Effects : Thiophene’s sulfur atom may enhance conjugation and reduce polarity compared to phenyl derivatives, influencing solubility and electronic properties .